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Introduction

C.l. Reactive Orange 14 is a synthetic azo dye belonging to the reactive class of colorants.[1]
Reactive dyes are distinguished by their ability to form strong, covalent bonds with the
substrate they are applied to, resulting in excellent wash fastness.[1][2] This property makes
them highly valuable in the textile industry for dyeing cellulosic fibers such as cotton, viscose,
and linen.[1][3][4] Beyond textiles, its unique chemical structure and reactivity offer potential for
investigation in various scientific and research applications.[5] This guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and reaction
mechanisms of Reactive Orange 14, along with insights into its applications and
environmental considerations.

Chemical Structure and Identification

Reactive Orange 14 is a complex organic molecule characterized by a single azo group (-
N=N-) which acts as the chromophore, responsible for its orange color.[3] Its structure also
incorporates a reactive group, which is key to its functionality.
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Systematic Name: 4-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-sulfophenyl]diazenyl]-5-oxo-1-
(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid[2]

Caption: Simplified Synthesis Workflow for Reactive Orange 14

Mechanism of Action: Covalent Bond Formation

The defining characteristic of reactive dyes is their ability to form a covalent bond with the
functional groups present in the substrate. For cellulosic fibers like cotton, the primary reaction
sites are the hydroxyl (-OH) groups. [6][7] Under alkaline conditions (typically pH 10-12), the
hydroxyl groups of cellulose are deprotonated to form highly nucleophilic cellulosate anions
(Cell-O7). [6][8] These anions then attack the electrophilic sites on the reactive group of the dye
molecule. In the case of vinyl sulfone dyes, the active form for reaction is the vinyl sulfone
group (-SO2—CH=CHz>). [6]This reaction proceeds via a nucleophilic addition mechanism. [6][9]
It is important to note that a competing reaction, hydrolysis, can also occur where the reactive
group of the dye reacts with hydroxide ions (OH™) in the aqueous solution. [10]This leads to the
formation of a non-reactive, hydrolyzed dye that can no longer bind to the fiber, resulting in dye
wastage and colored effluents. [10]The efficiency of the dyeing process is therefore a balance
between the rate of fixation to the fiber and the rate of hydrolysis. [6][10] dot
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Caption: Reaction of Reactive Orange 14 with Cellulose
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Applications

The primary application of Reactive Orange 14 is in the textile industry for dyeing and printing
on cellulosic fabrics. [1][3]Its properties of good solubility, high fixation, and excellent fastness
make it a popular choice. [1]It is also used in the dyeing of paper and leather. [11] Beyond its
traditional use, Reactive Orange 14 has been noted for its potential application in the
screening of inulin-degrading microorganisms. [5][12]

Analytical Methodologies

The detection and quantification of Reactive Orange 14 are crucial for quality control in
industrial processes and for environmental monitoring. Several analytical techniques can be

employed:

e UV-Visible Spectrophotometry: This technique is used to determine the concentration of the
dye in a solution by measuring its absorbance at its wavelength of maximum absorption
(Amax). [13][14]* High-Performance Liquid Chromatography (HPLC): HPLC, particularly
when coupled with mass spectrometry (LC/MS/MS), provides a highly sensitive and selective
method for the separation, identification, and quantification of the dye, even in complex
matrices like textile samples. [15][16]* Fourier-Transform Infrared Spectroscopy (FTIR): FTIR
is useful for identifying the functional groups present in the dye molecule, confirming its
chemical structure. [17]

Protocol: Spectrophotometric Analysis of Reactive
Orange 14

o Preparation of Standard Solutions: Prepare a series of standard solutions of Reactive
Orange 14 of known concentrations in deionized water.

o Wavelength Scan: Using a UV-Vis spectrophotometer, perform a wavelength scan of one of
the standard solutions to determine the wavelength of maximum absorbance (Amax).

o Calibration Curve: Measure the absorbance of each standard solution at the determined
Amax. Plot a calibration curve of absorbance versus concentration.

o Sample Analysis: Prepare the unknown sample solution and measure its absorbance at
Amax.
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e Concentration Determination: Use the calibration curve to determine the concentration of
Reactive Orange 14 in the unknown sample.

Safety and Environmental Considerations
Toxicological Profile

Reactive dyes, including Reactive Orange 14, can pose health risks, particularly to workers in
dye manufacturing and textile industries who may be exposed to the dye in its powder form.
[18][19]Inhalation of dye dust can lead to respiratory sensitization and allergic reactions such
as occupational asthma. [18][19]Skin contact may also cause irritation. [20]Once the dye is
covalently bound to the textile fiber, the risk to the consumer is significantly minimized due to
the high wash fastness. [18][19]

Environmental Impact and Remediation

The discharge of colored effluents from textile dyeing processes is a significant environmental
concern. [21][22]The presence of dyes in water bodies reduces light penetration, affecting
aquatic photosynthesis. [21]While reactive dyes themselves may have low toxicity to aquatic
organisms, the breakdown products of azo dyes can be more harmful. [21][23] Due to the high
stability of reactive dyes, conventional wastewater treatment methods are often ineffective at
removing them completely. [22][24]Advanced treatment methods are therefore necessary:

 Biological Treatment: Using microorganisms in processes like activated sludge systems to
biodegrade the dyes. [22][24]* Physicochemical Methods: Techniques such as adsorption,
coagulation, and membrane filtration can be effective in removing dyes from wastewater.
[25]* Advanced Oxidation Processes (AOPs): Methods like photocatalytic degradation and
ozonation can break down the complex dye molecules into simpler, less harmful compounds.
[13][23]

Conclusion

C.l. Reactive Orange 14 is a commercially important dye with a well-defined chemical
structure and properties that make it highly suitable for dyeing cellulosic materials. Its reactivity,
based on the formation of a covalent bond with the substrate, ensures high-quality and durable
coloration. However, the environmental impact of its use, particularly in terms of colored
wastewater, necessitates the implementation of effective treatment strategies. A thorough
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understanding of its chemistry, from synthesis to application and environmental fate, is crucial
for its responsible and sustainable use in both industrial and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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